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Compound of Interest

Compound Name: 2-Methyl-2-heptanol

Cat. No.: B1584528

Essential Safety and Logistics for 2-Methyl-2-
heptanol

For researchers, scientists, and drug development professionals, ensuring safe handling and
disposal of chemicals is paramount. This document provides immediate, procedural guidance
for the safe management of 2-Methyl-2-heptanol, a colorless liquid recognized as a flammable
substance and a cause of serious eye damage.[1][2][3] Adherence to these protocols is critical
for laboratory safety and regulatory compliance.

Physicochemical and Hazard Profile

Understanding the properties of 2-Methyl-2-heptanol is the first step in safe handling. This
information is crucial for risk assessment and the implementation of appropriate safety
measures.
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Property Value Source
Molecular Formula CsH1s0 [2][4]
Molecular Weight 130.23 g/mol [2][4]
Appearance Colorless, clear liquid [21[31[5]
- _ 155.00 to 157.00 °C @ 760.00
Boiling Point [5]
mm Hg
Flash Point 60.60 °C (141.00 °F) TCC [5]
Vapor Pressure 0.624 mmHg @ 30.00 °C [5]
H318: Causes serious eye
GHS Hazard Statement [11[2]
damage
Signal Word Danger [1][2]
) Serious eye damage/eye
Primary Hazard o [1][2]
irritation

Personal Protective Equipment (PPE)

The selection and proper use of Personal Protective Equipment (PPE) are non-negotiable
when handling 2-Methyl-2-heptanol. The following table outlines the minimum required PPE.
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Body Part Protective Equipment Standard Compliance

Tightly fitting safety goggles
gnty g ¥ 9099 EN 166 (EU) or NIOSH (US)[1]

[6]

Eyes/Face with side-shields or a face
shield.[1][6]

Fire/flame resistant and
) impervious clothing.[1]
Skin o
Chemical impermeable gloves

(e.g., nitrile, neoprene).[1][7]

A NIOSH/MSHA or European
Standard EN 149 approved
respirator with an organic
Respiratory vapor filter (Type A) if exposure  NIOSH/MSHA or EN 149[6]
limits are exceeded or if
irritation is experienced.[1][6]

[7]

Operational Protocols

A systematic approach to handling, storage, and disposal minimizes risks. The following
procedural steps provide a clear guide for laboratory operations involving 2-Methyl-2-
heptanol.

Handling Protocol:

e Ventilation: Always handle 2-Methyl-2-heptanol in a well-ventilated area, preferably within a
chemical fume hood.[1][7]

« Ignition Sources: Keep the chemical away from open flames, hot surfaces, sparks, and other
sources of ignition.[6][7] Use non-sparking tools and take precautionary measures against
static discharge.[1][6]

o Personal Hygiene: Avoid contact with skin and eyes.[1][7] Wash hands thoroughly after
handling. Do not eat, drink, or smoke in the work area.

» Container Handling: Open and handle containers with care to prevent spills.[7]
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Storage Protocol:
« Container Integrity: Store in a tightly closed container.[7]
o Storage Location: Keep the container in a dry, cool, and well-ventilated place.[1][7]

e Incompatibilities: Store separately from incompatible materials such as strong oxidizing
agents.[6]

Emergency and Disposal Procedures

Immediate and appropriate responses to emergencies and spills, along with a compliant
disposal plan, are critical components of the safety protocol.

First-Aid Measures:

o Eye Contact: Immediately rinse with water for at least 15 minutes, removing contact lenses if
present and easy to do.[1] Seek immediate medical attention.[1]

o Skin Contact: Take off contaminated clothing immediately and wash the affected area with
soap and plenty of water.[1]

 Inhalation: Move the person to fresh air.[1] If breathing is difficult, give oxygen.[1]

 Ingestion: Rinse mouth with water.[1] Do not induce vomiting.[1] Call a doctor or Poison
Control Center immediately.[1]

Spill Response:

Evacuation: Evacuate personnel to a safe area and ensure adequate ventilation.[1]

« Ignition Sources: Remove all sources of ignition.[1]

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical
enter drains.[1]

o Clean-up: Absorb the spill with inert material (e.g., sand, vermiculite) and collect it for
disposal in a suitable, closed container.[1][7] Use spark-proof tools and explosion-proof
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equipment during clean-up.[1]
Disposal Plan:

o Waste Collection: Collect waste 2-Methyl-2-heptanol and contaminated materials in a
designated, labeled, and closed container.

» Professional Disposal: Arrange for disposal by a licensed professional waste disposal
service.[7]

e Regulatory Compliance: Dispose of the chemical in accordance with all applicable federal,
state, and local environmental regulations.[7] Do not discharge into sewer systems.[8]

Workflow for Safe Handling and Disposal of 2-
Methyl-2-heptanol
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Workflow for Safe Handling and Disposal of 2-Methyl-2-heptanol
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Caption: Logical workflow for the safe handling and disposal of 2-Methyl-2-heptanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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